Cas no 2228112-86-3 (methyl 2-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoate)

• Product Name: methyl 2-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoate
• CAS No: 2228112-86-3
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 6289657
• PubChem ID: 165868128
• Update Time: 2025-05-25

methyl 2-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoate
• EN300-1871872
• 2228112-86-3
• methyl 2-amino-3-(3-{[(tert-butoxy)carbonyl]amino}phenyl)-3-methylbutanoate

• Inchi： 1S/C17H26N2O4/c1-16(2,3)23-15(21)19-12-9-7-8-11(10-12)17(4,5)13(18)14(20)22-6/h7-10,13H,18H2,1-6H3,(H,19,21)
• InChI Key： JKYOUTPDBPCKMJ-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)(C)C1C=CC=C(C=1)NC(=O)OC(C)(C)C)N)=O

Computed Properties

• Exact Mass: 322.18925731g/mol
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90.6Ų

Additional information on methyl 2-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoate

Comprehensive Overview of Methyl 2-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoate (CAS No. 2228112-86-3)

Methyl 2-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoate (CAS No. 2228112-86-3) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a methyl ester moiety, makes it a valuable intermediate for drug development. The compound’s CAS number 2228112-86-3 is frequently searched in scientific databases, reflecting its relevance in modern medicinal chemistry.

The growing interest in peptide-based therapeutics and small-molecule inhibitors has elevated the importance of compounds like methyl 2-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoate. Researchers often inquire about its synthesis protocols, solubility, and stability under various conditions, as these factors are critical for optimizing experimental outcomes. Additionally, its role in structure-activity relationship (SAR) studies is a hot topic, particularly in the context of targeting G-protein-coupled receptors (GPCRs) and enzyme modulation.

From an SEO perspective, keywords such as "Boc-protected amino acid derivatives", "CAS 2228112-86-3 applications", and "methyl ester peptide synthesis" are highly searched, aligning with the compound’s industrial and academic demand. The tert-butoxycarbonyl group is particularly noteworthy due to its widespread use in solid-phase peptide synthesis (SPPS), a technique dominating current drug discovery pipelines. This compound’s compatibility with automated synthesizers and green chemistry principles further enhances its appeal.

Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize methyl 2-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoate. Purity thresholds (>98%) are often emphasized in procurement queries, as impurities can significantly impact downstream applications. The compound’s storage conditions (e.g., -20°C under inert atmosphere) and handling precautions are also frequently discussed, ensuring reproducibility in lab settings.

In the context of intellectual property, patents involving CAS 2228112-86-3 often focus on its incorporation into prodrug formulations or bioconjugates. This aligns with trends in targeted drug delivery and personalized medicine, where modular chemical building blocks are essential. The compound’s chiral center adds another layer of complexity, making it a subject of interest for asymmetric synthesis and enantioselective catalysis studies.

Future research directions for methyl 2-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoate may explore its utility in bioorthogonal chemistry or as a precursor for fluorescent probes. As the demand for high-throughput screening and fragment-based drug design grows, this compound’s versatility positions it as a key player in advancing chemical biology and therapeutic innovation.